Cas no 24554-22-1 (10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:?))

10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:?) structure
24554-22-1 structure
Product Name:10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:?)
CAS No:24554-22-1
MF:C19H25ClN2S
MW:348.933202505112
CID:257530
PubChem ID:212560
Update Time:2025-04-19

10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:?)
    • NSC169466
    • 10-(2,2-Dimethyl-3-(dimethylamino)propyl)phenothiazine hydrochloride
    • Phenothiazine, 10-(2,2-dimethyl-3-(dimethylamino)propyl)-, hydrochloride
    • 24554-22-1
    • N,N,2,2-tetramethyl-3-phenothiazin-10-yl-propan-1-amine
    • 10H-Phenothiazine-10-propanamine, N,N,b,b-tetramethyl-, monohydrochloride
    • 2622-46-0
    • CHEMBL1965833
    • NSC-169466
    • DTXSID20947428
    • N,N,2,2-Tetramethyl-3-(10H-phenothiazin-10-yl)propan-1-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C19H24N2S.ClH/c1-19(2,13-20(3)4)14-21-15-9-5-7-11-17(15)22-18-12-8-6-10-16(18)21;/h5-12H,13-14H2,1-4H3;1H
    • InChI Key: ORCHOKMEAFALDE-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)(C)CN(C)C

Computed Properties

  • Exact Mass: 348.14295
  • Monoisotopic Mass: 348.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.8Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 428.3°Cat760mmHg
  • Flash Point: 212.8°C
  • Refractive Index: 1.599
  • PSA: 6.48
  • LogP: 5.74410
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